Cas no 3034-54-6 (2-iodothiazole)

• Product Name: 2-iodothiazole
• CAS No: 3034-54-6
• MF: C₃H₂INS
• MW: 211.024151325226
• MDL: MFCD02094167
• CID: 304122
• PubChem ID: 10867563
• Update Time: 2025-05-24

2-iodothiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-iodo-
• 2-iodo-1,3-thiazole
• 2-iodothiazole
• 2-iodo-thiazole
• 2-Jod-thiazol
• iodo-thiazole
• Thiazole,2-iodo
• AMY27328
• CS-0085254
• CHEMBL4592121
• FT-0733891
• 3034-54-6
• SCHEMBL172966
• VAQSRTGFMKWNIH-UHFFFAOYSA-N
• MFCD02094167
• AKOS015957424
• SB74238
• F70118
• EN300-83016
• DTXSID80446447

• MDL： MFCD02094167
• Inchi： 1S/C3H2INS/c4-3-5-1-2-6-3/h1-2H
• InChI Key： VAQSRTGFMKWNIH-UHFFFAOYSA-N
• SMILES： IC1=NC=CS1

Computed Properties

• Exact Mass: 210.89500
• Monoisotopic Mass: 210.89527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 50.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 2.239
• Boiling Point: 232.5°C at 760 mmHg
• Flash Point: 94.4°C
• Refractive Index: 1.68
• PSA: 41.13000
• LogP: 1.74770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

Additional information on 2-iodothiazole

2-Iodothiazole: A Comprehensive Overview

The compound 2-iodothiazole, with the CAS number 3034-54-6, is a heterocyclic organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its thiazole ring, which is a five-membered aromatic structure containing sulfur and nitrogen atoms. The presence of an iodine atom at the 2-position of the thiazole ring imparts unique chemical properties, making it a valuable molecule in both academic research and industrial applications.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of 2-iodothiazole. One such method involves the iodination of thiazole derivatives using electrophilic iodination reagents. This approach has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. Researchers have also explored the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining product quality.

The chemical properties of 2-iodothiazole are highly dependent on its electronic structure. The thiazole ring exhibits aromaticity, which contributes to its stability and reactivity. The iodine atom at the 2-position acts as an electron-withdrawing group, enhancing the electrophilic character of the ring. This makes 2-iodothiazole a versatile building block in organic synthesis, particularly in the construction of bioactive molecules and advanced materials.

In terms of applications, 2-iodothiazole has found utility in various areas. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory, antitumor, and antimicrobial activities. Recent studies have demonstrated that derivatives of 2-iodothiazole exhibit promising activity against cancer cells, highlighting its potential in drug discovery.

Moreover, 2-iodothiazole has been employed in materials science as a precursor for the synthesis of conductive polymers and functional materials. Its ability to undergo various coupling reactions makes it a valuable component in the development of advanced materials with tailored properties.

Recent research has also focused on the environmental impact of 2-iodothiazole and its derivatives. Studies have shown that certain derivatives exhibit biodegradability under specific conditions, reducing their environmental footprint. This has prompted further investigation into sustainable synthetic methods and green chemistry approaches for the production of 2-iodothiazole.

In conclusion, 2-iodothiazole (CAS No: 3034-54-6) is a versatile compound with a wide range of applications in chemistry and materials science. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, make it a valuable molecule for both academic research and industrial development. As research continues to uncover new potential uses for this compound, its significance in various fields is expected to grow further.